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Compound of Interest

Compound Name: 3-(4-Hydroxybutoxy)benzoic acid

CAS No.: 98092-81-0

Cat. No.: B3176189

Get Quote

Executive Summary
3-(Hydroxyalkoxy)benzoic acids represent a critical class of bifunctional building blocks in

supramolecular chemistry and drug design. Unlike simple alkoxybenzoic acids, which often

exhibit liquid crystalline behavior due to flexible alkyl tails, the introduction of a terminal

hydroxyl group in the alkoxy chain creates a competing hydrogen-bonding motif. This guide

analyzes the interplay between the rigid benzoic acid core and the flexible, hydrogen-bonding

tail, providing researchers with the data needed to utilize these compounds as prodrug linkers,

polymer intermediates, or supramolecular synthons.

Molecular Structure & Design Logic
The core structure consists of a benzoic acid moiety substituted at the meta (3-) position with a

hydroxyalkoxy chain (e.g., -OCH₂CH₂OH).

Rigid Core: The benzoic acid group provides a strong, directional hydrogen-bonding site

(pKa ~4.08) capable of forming the classic
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carboxylic acid dimer.[1]

Flexible Linker: The ether oxygen adds conformational flexibility, disrupting the high-melting

crystal lattice of the parent 3-hydroxybenzoic acid.

Terminal Functionality: The terminal hydroxyl group acts as both a hydrogen bond donor and

acceptor, enabling the formation of polymeric hydrogen-bonded chains or networks that are

distinct from simple alkoxy analogs.

Synthesis Workflow
The synthesis typically follows a Williamson ether synthesis route, protecting the carboxylic

acid as an ester to prevent side reactions, followed by hydrolysis.

3-Hydroxybenzoic Acid Esterification
(MeOH/H2SO4) Methyl 3-hydroxybenzoate Etherification

(2-Chloroethanol/K2CO3) Methyl 3-(2-hydroxyethoxy)benzoate Hydrolysis
(NaOH/H2O) 3-(2-Hydroxyethoxy)benzoic Acid

Click to download full resolution via product page

Figure 1: Synthetic pathway for 3-(2-hydroxyethoxy)benzoic acid via Williamson ether

synthesis.

Physical & Thermodynamic Properties[2][3][4][5][6]
[7]
The physical properties of 3-(hydroxyalkoxy)benzoic acids are defined by the competition

between the flexible ether chain (which lowers melting point) and the terminal hydroxyl group

(which raises it via H-bonding).

Comparative Property Table
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Property
3-
Hydroxybenzoi
c Acid (Parent)

3-
Methoxybenzo
ic Acid
(Analog)

3-
Butoxybenzoic
Acid (Analog)

3-(2-
Hydroxyethox
y)benzoic Acid

Molecular Weight 138.12 g/mol 152.15 g/mol 194.23 g/mol 182.18 g/mol

Melting Point 200–203 °C [1] 105–107 °C [2] 59–61 °C [3]
~120–160 °C

(Predicted)*

pKa 4.08 4.09 ~4.10 ~4.08

LogP (Oct/Water) 1.50 2.0 3.1
1.3 (Calculated)

[4]

Solubility (Water) 7.25 mg/mL Low Very Low Moderate

*Note: The para-isomer, 4-(2-hydroxyethoxy)benzoic acid, melts at 177–179 °C [5].[2] The

meta-isomer typically melts lower due to reduced symmetry but significantly higher than the

non-hydroxylated butoxy analog (60°C) due to the additional hydrogen bonding capability.

Solubility & Partition Coefficients
The introduction of the ethylene glycol unit (-OCH₂CH₂OH) significantly alters the lipophilicity

profile.

LogP Shift: While adding a propyl chain increases LogP (more lipophilic), adding a

hydroxyethyl chain decreases LogP to ~1.3.

Implication: This makes 3-(hydroxyalkoxy)benzoic acids ideal "amphiphilic" linkers for

prodrugs, improving water solubility compared to purely alkylated linkers while retaining

membrane permeability.

Supramolecular Architecture
Understanding the crystal packing is essential for applications in materials science. These

molecules do not simply stack; they form specific hydrogen-bonded networks.

Hydrogen Bonding Modes
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Primary Motif (Head-to-Head): The carboxylic acid groups form the robust centrosymmetric

dimer

.

Secondary Motif (Tail-to-Tail/Head): The terminal hydroxyl group can donate a proton to:

The ether oxygen of a neighboring molecule.

The carbonyl oxygen of the carboxylic acid (cross-linking dimers).

Another terminal hydroxyl group (forming infinite chains).
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Figure 2: Supramolecular assembly showing the primary carboxylic dimer and secondary

hydroxyl interactions.
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Experimental Protocols
Synthesis of 3-(2-Hydroxyethoxy)benzoic Acid
Reagents: Methyl 3-hydroxybenzoate (1.0 eq), 2-Chloroethanol (1.5 eq), K₂CO₃ (2.0 eq), KI

(cat.), DMF or Acetone.

Etherification: Dissolve methyl 3-hydroxybenzoate in DMF. Add K₂CO₃ and a catalytic

amount of KI.

Addition: Add 2-chloroethanol dropwise. Heat to 80°C for 12–16 hours. Monitor by TLC

(formation of less polar spot).

Workup: Pour into ice water. Extract with ethyl acetate. Wash with brine, dry over Na₂SO₄,

and concentrate to yield the ester intermediate.[3]

Hydrolysis: Dissolve the ester in MeOH/THF (1:1). Add 2M NaOH (3 eq). Stir at RT for 4

hours.

Acidification: Evaporate solvents. Redissolve residue in water.[4] Acidify with 1M HCl to pH

2.

Isolation: Filter the resulting white precipitate. Recrystallize from water/ethanol.

Differential Scanning Calorimetry (DSC) Setup
To accurately determine the melting point and check for liquid crystalline mesophases (unlikely

for short chains but possible for longer analogs):

Instrument: Standard DSC (e.g., TA Instruments Q2000).

Pan: Tzero Aluminum Pan (hermetically sealed if sublimation is suspected).

Ramp Rate: 10 °C/min (Heating) and 5 °C/min (Cooling).

Cycle: Heat from 0°C to 200°C -> Cool to 0°C -> Heat to 200°C.

Analysis: Record the onset temperature (
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) for the melting endotherm.
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Figure 3: DSC thermal cycle for phase transition analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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